(5-chloro-2-methoxyphenyl)(4-(3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)methanone

• IUPAC Name: (5-chloro-2-methoxyphenyl)-[4-[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]methanone
• InChI: InChI=1S/C22H19ClFN7O2/c1-33-18-7-2-14(23)12-17(18)22(32)30-10-8-29(9-11-30)20-19-21(26-13-25-20)31(28-27-19)16-5-3-15(24)4-6-16/h2-7,12-13H,8-11H2,1H3
• InChI Key: GOEYRBRAOKRMTA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C(=O)N2CCN(CC2)C3=NC=NC4=C3N=NN4C5=CC=C(C=C5)F
• Molecular Formula: C22H19ClFN7O2
• Molecular Weight: 467.9 g/mol

Description

(5-chloro-2-methoxyphenyl)(4-(3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)methanone is a useful research compound. Its molecular formula is C22H19ClFN7O2 and its molecular weight is 467.89. The purity is usually 95%.
BenchChem offers high-quality (5-chloro-2-methoxyphenyl)(4-(3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (5-chloro-2-methoxyphenyl)(4-(3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activities Some derivatives have been synthesized to exhibit antimicrobial activities against various microorganisms. For instance, novel triazole derivatives demonstrated significant inhibition of bacterial growth, indicating their potential as antimicrobial agents (Bektaş et al., 2007).

Anticancer and Anti-Inflammatory Applications Compounds derived from this chemical structure have been explored for their anticancer and anti-inflammatory properties. Novel benzodifuranyl derivatives, for instance, have shown high inhibitory activity on COX-2 selectivity, analgesic activity, and anti-inflammatory activity, comparable to standard drugs (Abu‐Hashem et al., 2020).

Imaging Applications in Parkinson's Disease A specific derivative was synthesized for use as a potential PET imaging agent for the LRRK2 enzyme in Parkinson's disease, demonstrating the compound's utility in neurological research (Wang et al., 2017).

5-HT1A Receptor Antagonist The compound has also been used in the synthesis of radiolabeled antagonists for studying 5-HT1A receptors with PET, indicating its potential in researching serotonergic neurotransmission (Plenevaux et al., 2000).